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Compound of Interest

Compound Name: SP-100030

Cat. No.: B15618900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of SP-
100030 stock solutions in Dimethyl Sulfoxide (DMSO). SP-100030 is a potent dual inhibitor of

the transcription factors NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells)

and AP-1 (activator protein-1), making it a valuable tool for research in inflammation,

immunology, and oncology.

Quantitative Data Summary
The following table summarizes the key quantitative data for SP-100030, facilitating the

preparation of stock solutions.

Parameter Value Reference

Molecular Weight 437.65 g/mol [1]

Maximum Solubility in DMSO 100 mM [1]

43.76 mg/mL [1]

IC₅₀ (NF-κB) 50 nM [2]

IC₅₀ (AP-1) 50 nM [2]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM SP-100030 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SP-100030 in DMSO.

Materials:

SP-100030 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing SP-100030: Accurately weigh the desired amount of SP-100030 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.38 mg of SP-100030
(Molecular Weight: 437.65 g/mol ).

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the SP-100030 powder. To prepare a 10 mM solution with 4.38 mg of the compound, add 1

mL of DMSO.

Solubilization: Vortex the solution thoroughly until the SP-100030 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.[3]
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2]

Protocol 2: Assessment of SP-100030 Stability in DMSO
This protocol provides a general method to evaluate the stability of the SP-100030 stock

solution over time.

Materials:

Prepared 10 mM SP-100030 in DMSO stock solution aliquots

High-Performance Liquid Chromatography (HPLC) system

Appropriate HPLC column and mobile phase for SP-100030 analysis

-20°C and -80°C freezers

Room temperature storage area

Procedure:

Initial Analysis (Time 0): Immediately after preparation, analyze an aliquot of the stock

solution by HPLC to determine the initial purity and concentration. This will serve as the

baseline.

Storage Conditions: Store the remaining aliquots under the desired conditions to be tested

(e.g., -80°C, -20°C, 4°C, and room temperature).

Time-Point Analysis: At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months),

retrieve an aliquot from each storage condition.

Thawing and Analysis: Thaw the aliquot completely and vortex gently to ensure

homogeneity. Analyze the sample by HPLC under the same conditions as the initial analysis.

Data Comparison: Compare the purity and concentration of the stored samples to the

baseline data. A significant decrease in the main compound peak or the appearance of

degradation peaks indicates instability under those storage conditions.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway inhibited by SP-100030 and a typical

experimental workflow for its use.
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Figure 1: Signaling pathway of SP-100030 action.
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Figure 2: General experimental workflow for using SP-100030.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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